Cas no 1003708-42-6 (3-Fluoro-5-formylbenzonitrile)
3-Fluoro-5-formylbenzonitrile structure
Product Name:3-Fluoro-5-formylbenzonitrile
CAS No:1003708-42-6
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD04974123
CID:820647
PubChem ID:44754917
Update Time:2025-04-19
3-Fluoro-5-formylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-formylbenzonitrile
- 3-cyano-5-fluorobenzaldehyde
- CL8322
- fluoroformylbenzonitrile
- PubChem4774
- 5-Cyano-3-fluorobenzaldehyde
- MJDZWYNXMPFSJE-UHFFFAOYSA-N
- Benzonitrile, 3-fluoro-5-formyl-
- CM11914
- AS05573
- AB21501
- RP09969
- LS10266
- AB0034358
- X8502
- ST24028524
- AM200
- Z1198165377
- EN300-1212452
- LF-0225
- MFCD04974123
- 1003708-42-6
- J-512520
- SY025400
- CS-W018980
- DTXSID30660590
- AKOS006292954
- SCHEMBL77140
- DB-011180
-
- MDL: MFCD04974123
- Inchi: 1S/C8H4FNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,5H
- InChI Key: MJDZWYNXMPFSJE-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=O)C=1
Computed Properties
- Exact Mass: 149.02800
- Monoisotopic Mass: 149.027691913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: 1.2
Experimental Properties
- Density: 1.25
- Boiling Point: 205 ºC
- Flash Point: 77 ºC
- PSA: 40.86000
- LogP: 1.50988
3-Fluoro-5-formylbenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-5-formylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM101855-5g |
3-fluoro-5-formylbenzonitrile |
1003708-42-6 | 95+% | 5g |
$153 | 2021-06-17 | |
| Chemenu | CM101855-10g |
3-fluoro-5-formylbenzonitrile |
1003708-42-6 | 95+% | 10g |
$234 | 2021-06-17 | |
| Chemenu | CM101855-25g |
3-fluoro-5-formylbenzonitrile |
1003708-42-6 | 95+% | 25g |
$449 | 2021-06-17 | |
| Fluorochem | 079263-1g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 95% | 1g |
£47.00 | 2022-03-01 | |
| Fluorochem | 079263-5g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 95% | 5g |
£139.00 | 2022-03-01 | |
| Fluorochem | 079263-10g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 95% | 10g |
£231.00 | 2022-03-01 | |
| Fluorochem | 079263-25g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 95% | 25g |
£443.00 | 2022-03-01 | |
| Ambeed | A250649-250mg |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 98% | 250mg |
$7.0 | 2024-08-02 | |
| Ambeed | A250649-1g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 98% | 1g |
$14.0 | 2024-08-02 | |
| Ambeed | A250649-5g |
3-Fluoro-5-formylbenzonitrile |
1003708-42-6 | 98% | 5g |
$54.0 | 2024-08-02 |
3-Fluoro-5-formylbenzonitrile Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
1003708-42-6 (3-Fluoro-5-formylbenzonitrile) Related Products
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- 77532-90-2(5-fluoro-2-formylbenzonitrile)
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